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Compound of Interest

Compound Name: 2,5-Divinylpyridine

Cat. No.: B097761 Get Quote

Essential Safety and Handling Guide for 2,5-
Divinylpyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal protocols for 2,5-Divinylpyridine
(CAS: 16222-95-0). Adherence to these guidelines is essential for ensuring laboratory safety

and procedural integrity.

Immediate Safety and Hazard Information
2,5-Divinylpyridine is classified as a hazardous chemical, primarily causing skin and serious

eye irritation.[1][2] Due to its vinyl groups, it is prone to polymerization, which can be

accelerated by heat, light, or the absence of an inhibitor.[3] Inhalation of vapors should be

avoided, and all handling must be conducted in a well-ventilated area.[1][4]

Key Hazards:

Skin Irritant: Causes skin irritation upon contact.[1][2]

Serious Eye Irritant: Poses a significant risk of serious eye damage.[1][2]

Polymerization: Can undergo hazardous polymerization.[3]
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Inhalation: Vapors may be harmful if inhaled.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for handling 2,5-Divinylpyridine. The required

equipment is detailed below.

PPE Category Specification Rationale & Citation

Hand Protection
Butyl Rubber or Polyvinyl

Alcohol (PVA) Gloves

Nitrile gloves are not

recommended for pyridine and

related compounds due to

poor chemical resistance. Butyl

rubber or PVA offer superior

protection.[2][5] Double gloving

is advised.

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

vapors, which can cause

serious eye irritation. Must

comply with OSHA 29 CFR

1910.133 or EN166 standards.

[1][6]

Body Protection

Flame-retardant lab coat.

Chemical-resistant apron or

coveralls for larger quantities.

Provides a barrier against skin

contact and contamination of

personal clothing.[7][8]

Respiratory

Required when vapors cannot

be controlled by engineering

means (e.g., fume hood).

Use a NIOSH-approved

respirator with an organic

vapor cartridge.[7][8]

Operational Plan: Handling and Storage
Engineering Controls:

Chemical Fume Hood: All weighing and handling of 2,5-Divinylpyridine must be performed

inside a certified chemical fume hood to minimize inhalation exposure.[1][2]
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Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

and located within a 10-second travel distance from the handling area.[1][2]

Storage Protocol:

Location: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of

ignition.[1][4]

Temperature: To prevent polymerization, refrigerated storage is recommended. For the

structurally similar divinylbenzene, storage below 32°C (90°F) is critical.[3][9]

Inhibitor: 2,5-Divinylpyridine is typically supplied with a polymerization inhibitor (e.g., tert-

butylcatechol). The effectiveness of this inhibitor depends on the presence of dissolved

oxygen. Do not store under an inert atmosphere (e.g., nitrogen), as this will render the

inhibitor ineffective.[1][9]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, strong bases,

acid anhydrides, and acid chlorides.[1]

Disposal Plan
Waste containing 2,5-Divinylpyridine is considered hazardous waste.

Containerization: Collect all waste materials (including contaminated gloves, absorbent

materials, and empty containers) in a dedicated, properly labeled, and sealed hazardous

waste container.[2]

Disposal Method: Do not dispose of down the drain or in regular trash.[9] The recommended

disposal method is incineration at a licensed hazardous waste facility.[10] Contact your

institution's Environmental Health & Safety (EHS) office for specific collection and disposal

procedures.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of 2,5-
Divinylpyridine. Note that some experimental data is limited, and computed values are

provided where necessary.
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Property Value Source

CAS Number 16222-95-0 [11]

Molecular Formula C₉H₉N [11]

Molecular Weight 131.17 g/mol [11]

Topological Polar Surface Area 12.9 Å² [11]

Occupational Exposure Limits

(as Pyridine)

OSHA PEL: 5 ppm (8-hr TWA)

NIOSH REL: 5 ppm (10-hr

TWA) ACGIH TLV: 1 ppm (8-hr

TWA)

[8][12]

Experimental Protocol: Polymerization of 2,5-
Divinylpyridine
The following is a representative protocol for the controlled polymerization of 2,5-
Divinylpyridine, adapted from relevant literature.[13] This procedure should only be performed

by trained personnel in a controlled laboratory setting.

Materials:

2,5-Divinylpyridine (DVP) monomer

Rare-earth metal catalyst (e.g., Sc(CH₂SiMe₃)₃(THF)₂)

Anhydrous toluene (solvent)

Schlenk line and glassware

Magnetic stirrer and stir bars

Nitrogen or Argon gas supply

Procedure:
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Preparation: All glassware must be rigorously dried in an oven and cooled under a stream of

inert gas (Nitrogen or Argon). All manipulations are to be carried out using standard Schlenk

techniques to exclude air and moisture.

Solvent and Monomer Preparation: Anhydrous toluene is used as the solvent. The 2,5-
Divinylpyridine monomer should be purified to remove inhibitors if required by the specific

reaction, typically by passing through a column of basic alumina.

Reaction Setup: In a glovebox or under inert atmosphere, add the desired amount of rare-

earth catalyst to a Schlenk flask equipped with a magnetic stir bar.

Initiation: Add anhydrous toluene to the flask to dissolve the catalyst.

Polymerization: While stirring, inject the purified 2,5-Divinylpyridine monomer into the

catalyst solution. The reaction is typically carried out at room temperature.

Monitoring: The progress of the polymerization can be monitored by techniques such as ¹H

NMR spectroscopy by taking aliquots from the reaction mixture at different time intervals.

Termination: Once the desired conversion is achieved, the polymerization is terminated by

exposing the reaction mixture to air or by adding a quenching agent like methanol.

Isolation: The resulting polymer is precipitated by pouring the reaction mixture into a non-

solvent (e.g., methanol or hexane). The polymer is then collected by filtration, washed, and

dried under vacuum.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2,5-
Divinylpyridine, from initial preparation to final disposal.
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1. Preparation Phase

2. Handling & Operation

3. Cleanup & Disposal

Verify Fume Hood
Certification & Flow

Don Required PPE
(Butyl Gloves, Goggles, Lab Coat)

Locate & Verify
Safety Shower/Eyewash

Transfer Reagent
Inside Fume Hood

Proceed to Handling

Keep Container Tightly
Sealed When Not In Use

Perform Experiment/
Procedure

Segregate Waste:
Liquid, Solid, Sharps

Complete Operation

Spill Occurs!

Place in Labeled
Hazardous Waste Container

Decontaminate Work Area
& Glassware

Remove & Dispose of
Contaminated PPE

Wash Hands Thoroughly

End of Process

Evacuate Area &
Alert Supervisor/EHS

Follow Spill Cleanup
Procedure (if trained)

Click to download full resolution via product page

Caption: Workflow for safe handling of 2,5-Divinylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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